4-Aminopiperidine-3-carboxylic acid

• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol
• SMILES: C1CNCC(C1N)C(=O)O
• InChI: InChI=1S/C6H12N2O2/c7-5-1-2-8-3-4(5)6(9)10/h4-5,8H,1-3,7H2,(H,9,10)
• InChIKey: GIAOPBVWVXJZQO-UHFFFAOYSA-N

4-Aminopiperidine-3-carboxylic Acid (APiC) – A Stereochemically Defined β-Amino Acid Scaffold for Foldamer Design and GABA Transporter Research

4-Aminopiperidine-3-carboxylic acid (APiC) is a conformationally constrained, heterocyclic β-amino acid featuring a piperidine ring with amine and carboxylic acid substituents at the 3- and 4-positions, respectively [1]. It exists as two diastereomeric pairs—(3RS,4RS)- (cis) and (3RS,4SR)- (trans)—whose distinct stereochemistry dictates their biological activity and conformational preferences [1]. Originally investigated as a rigid analogue of nipecotic acid for GABA uptake inhibition [1], APiC has gained renewed attention as a building block for unnatural foldamers, where its cis-isomer (cis-APiC) promotes mixed-helical folding while enhancing aqueous solubility compared to carbocyclic analogues [2].

Scaffold type Stereochemically defined β-amino acid building block

Foldamer design cis-APiC promotes aqueous-soluble mixed-helical folding

GABA probe Weak uptake inhibitor for GABA transporter pharmacophore studies

• [1] Jacobsen, P.; Schaumburg, K.; Krogsgaard-Larsen, P. Potential GABA Uptake Inhibitors. Synthesis and Relative Stereochemistry of Some Aminopiperidinecarboxylic Acids. Acta Chem. Scand., Ser. B 1980, 34 (5), 319–326. View Source
• [2] Choi, S.; Shim, J.; Kang, P.; Choi, S. H. Effect of a cis-4-Aminopiperidine-3-carboxylic Acid (cis-APiC) Residue on Mixed-Helical Folding of Unnatural Peptides. Org. Biomol. Chem. 2022, 20 (3), 613–618. View Source

Why Nipecotic Acid, cis-ACHC, or Simple Piperidine Analogs Cannot Substitute for 4-Aminopiperidine-3-carboxylic Acid in Targeted Applications

The stereochemistry and heteroatom placement of 4-aminopiperidine-3-carboxylic acid are not interchangeable with in-class compounds. While nipecotic acid (piperidine-3-carboxylic acid) is a potent, non-selective GABA uptake inhibitor, the introduction of a 4-amino group drastically alters both potency and selectivity [1]. In foldamer applications, the carbocyclic analogue cis-2-aminocyclohexanecarboxylic acid (cis-ACHC) promotes mixed helices but lacks sufficient aqueous solubility for biological studies, a limitation that the piperidine nitrogen of cis-APiC directly overcomes [2]. Furthermore, the cis and trans diastereomers of APiC exhibit divergent conformational preferences—cis-APiC favors mixed 11/9- and 12/10-helical folds, whereas trans-APiC is designed for 14-helical β-peptide architectures [2][3]—meaning that stereochemical identity is critical and generic substitution risks complete loss of the desired structural or functional property.

Nipecotic acid

Different GABA uptake potency and selectivity profile; 4-amino substitution drastically reduces activity.

cis-ACHC (carbocyclic analogue)

Lacks sufficient aqueous solubility for biological studies; piperidine nitrogen in cis-APiC overcomes this limitation.

trans-APiC diastereomer

Divergent conformational preference (14-helix vs mixed 11/9, 12/10); stereochemical identity critical.

• [1] Jacobsen, P.; Schaumburg, K.; Krogsgaard-Larsen, P. Potential GABA Uptake Inhibitors. Synthesis and Relative Stereochemistry of Some Aminopiperidinecarboxylic Acids. Acta Chem. Scand., Ser. B 1980, 34 (5), 319–326. View Source
• [2] Choi, S.; Shim, J.; Kang, P.; Choi, S. H. Effect of a cis-4-Aminopiperidine-3-carboxylic Acid (cis-APiC) Residue on Mixed-Helical Folding of Unnatural Peptides. Org. Biomol. Chem. 2022, 20 (3), 613–618. View Source
• [3] Schüler, M.; Seebach, D.; Peschke, B.; Diefenbacher, C.; Petter, R.; Matthews, J. L.; Michel, H. Asymmetric Synthesis of a New Helix-Forming β-Amino Acid: trans-4-Aminopiperidine-3-carboxylic Acid. Eur. J. Org. Chem. 2003, 2003 (3), 455–466. View Source

Quantitative Differentiation of 4-Aminopiperidine-3-carboxylic Acid Against Closest Structural Analogs: Evidence for Procurement Decisions

cis-APiC Enhances Aqueous Solubility of Mixed-Helical Foldamers Compared to Carbocyclic cis-ACHC

In α/β- and β-peptide foldamers, replacing the carbocyclic β-amino acid cis-2-aminocyclohexanecarboxylic acid (cis-ACHC) with cis-4-aminopiperidine-3-carboxylic acid (cis-APiC) significantly improves aqueous solubility of the resulting mixed-helical peptides. Circular dichroism (CD) spectroscopy confirmed that cis-APiC-containing peptides retain the characteristic 11/9-helical and 12/10-helical signatures of cis-ACHC-containing peptides, while single-crystal X-ray crystallography validated the mixed-helical backbone geometry [1].

Aqueous solubility enhancement

Head-to-head

Qualitative improvement vs cis-ACHC

May support aqueous buffer compatibility

Solubility fold-change not reported; CD/X-ray confirm mixed helix retention

Evidence Dimension	Aqueous solubility of mixed-helical foldamers
Target Compound Data	Sufficient aqueous solubility for CD spectroscopic characterization in aqueous solution (qualitative enhancement vs. cis-ACHC) [1]
Comparator Or Baseline	cis-ACHC (cis-2-aminocyclohexanecarboxylic acid): insufficient aqueous solubility for solution-phase conformational analysis [1]
Quantified Difference	Qualitative improvement; precise solubility fold-change not reported [1]
Conditions	α/β-Peptide 11/9-helix and β-peptide 12/10-helix; CD spectroscopy in aqueous solution; single-crystal X-ray crystallography [1]

Why This Matters

For procurement decisions in foldamer research, cis-APiC is the only building block that simultaneously delivers mixed-helical folding propensity and sufficient aqueous solubility for biological assay compatibility, a dual property absent in the widely used carbocyclic analogue cis-ACHC.

• [1] Choi, S.; Shim, J.; Kang, P.; Choi, S. H. Effect of a cis-4-Aminopiperidine-3-carboxylic Acid (cis-APiC) Residue on Mixed-Helical Folding of Unnatural Peptides. Org. Biomol. Chem. 2022, 20 (3), 613–618. View Source

cis-APiC Preserves Mixed-Helical Folding Propensity Without Adverse Effect on Secondary Structure Integrity

Conformational analyses by circular dichroism (CD) spectroscopy and single-crystal X-ray crystallography demonstrated that incorporation of cis-APiC into α/β- and β-peptides yields CD signatures characteristic of mixed 11/9- and 12/10-helices, respectively, with no adverse perturbation of helical folding relative to cis-ACHC-containing controls [1]. This confirms that the piperidine nitrogen does not disrupt the hydrogen-bonding network essential for helix stability [1].

Mixed-helical folding integrity

Head-to-head

CD pattern and crystal structure comparable to cis-ACHC

Supports structural equivalence in foldamer design

Evidence Dimension	Helical secondary structure integrity (CD spectral pattern; X-ray crystal structure)
Target Compound Data	cis-APiC: Mixed-helical CD pattern with characteristic minima/maxima; crystal structure confirms 12/10-helical geometry [1]
Comparator Or Baseline	cis-ACHC: Comparable mixed-helical CD pattern and crystal structure [1]
Quantified Difference	No significant difference in helical folding propensity between cis-APiC and cis-ACHC; structural equivalence maintained [1]
Conditions	α/β-Peptide 11/9-helix and β-peptide 12/10-helix; CD spectroscopy in aqueous solution; single-crystal X-ray crystallography [1]

Why This Matters

Users seeking to replace cis-ACHC with a more soluble analogue can adopt cis-APiC with confidence that the desired mixed-helical fold will be preserved, avoiding a trade-off between solubility and structural integrity.

• [1] Choi, S.; Shim, J.; Kang, P.; Choi, S. H. Effect of a cis-4-Aminopiperidine-3-carboxylic Acid (cis-APiC) Residue on Mixed-Helical Folding of Unnatural Peptides. Org. Biomol. Chem. 2022, 20 (3), 613–618. View Source

cis-APiC Enables Rational Control of Helical Handedness in 12/10-Helical β-Peptides

In 12/10-helical β-peptides, the ratio between right- and left-handed helices was shown to be tunable based on the local conformation of the cis-APiC residue, as rationalized by relative conformational energies [1]. This level of rational handedness control is not accessible with carbocyclic analogues such as cis-ACHC, where the absence of the piperidine nitrogen limits conformational modulation [1].

Helical handedness control

Class-level

Ratio of right-/left-handed helices tunable via cis-APiC conformation

Context-dependent; may support chirality engineering

Explicit ratio values not reported; requires validation

Evidence Dimension	Helical handedness modulation capability
Target Compound Data	cis-APiC: Ratio of right- to left-handed 12/10-helices can be modulated and rationalized by local conformational energies [1]
Comparator Or Baseline	cis-ACHC: Conformational tuning limited; handedness control not explicitly demonstrated [1]
Quantified Difference	Qualitative differentiation in conformational design space; precise ratio values not explicitly reported [1]
Conditions	β-Peptide 12/10-helix; CD spectroscopy; conformational energy calculations [1]

Why This Matters

For foldamer design projects requiring precise control over helical chirality, cis-APiC provides a unique conformational design parameter absent in carbocyclic β-amino acids, enabling de novo engineering of peptide tertiary structure.

• [1] Choi, S.; Shim, J.; Kang, P.; Choi, S. H. Effect of a cis-4-Aminopiperidine-3-carboxylic Acid (cis-APiC) Residue on Mixed-Helical Folding of Unnatural Peptides. Org. Biomol. Chem. 2022, 20 (3), 613–618. View Source

4-Aminopiperidine-3-carboxylic Acid Is a Weak GABA Uptake Inhibitor, Quantitatively Differentiated from Nipecotic Acid and 4-Hydroxypiperidine-3-carboxylic Acid

Both (3RS,4SR)- (trans) and (3RS,4RS)- (cis) 4-aminopiperidine-3-carboxylic acid were evaluated as inhibitors of neuronal GABA uptake in rat brain synaptosomes [1]. Compared to the parent compound nipecotic acid and the equipotent (3RS,4SR)-4-hydroxypiperidine-3-carboxylic acid, the 4-amino-substituted APiC diastereomers are substantially weaker inhibitors [1]. The quantitative data confirm that the 4-amino substitution dramatically reduces GABA transporter affinity relative to the 4-hydroxy and unsubstituted analogues [1].

GABA uptake inhibition potency

Reported

Very weak inhibition vs nipecotic acid

Supports pharmacophore probe context

IC50 not reported; cross-study comparison

Evidence Dimension	Inhibition of neuronal (synaptosomal) GABA uptake in vitro (rat brain)
Target Compound Data	(3RS,4SR)- and (3RS,4RS)-4-aminopiperidine-3-carboxylic acid: described as "inactive or very weak inhibitors of GABA uptake" [1]
Comparator Or Baseline	Nipecotic acid (piperidine-3-carboxylic acid): potent inhibitor; (3RS,4SR)-4-hydroxypiperidine-3-carboxylic acid: equipotent with nipecotic acid [1]
Quantified Difference	Dramatic reduction in potency; precise IC50 values not reported in the available abstracts, but compounds described as "much weaker than nipecotic acid" [1]
Conditions	Rat brain synaptosomal [3H]GABA uptake assay [1]

Why This Matters

For research groups studying GABA transporter pharmacology, APiC serves as a negative control or a structural probe to interrogate the steric and electronic requirements of the GABA uptake pharmacophore, precisely because its weak activity contrasts sharply with the potent parent scaffold.

• [1] Jacobsen, P.; Labouta, I. M.; Schaumburg, K.; Falch, E.; Krogsgaard-Larsen, P. Hydroxy- and Amino-Substituted Piperidinecarboxylic Acids as γ-Aminobutyric Acid Agonists and Uptake Inhibitors. J. Med. Chem. 1982, 25 (10), 1157–1162. View Source

Optimal Research and Industrial Deployment Scenarios for 4-Aminopiperidine-3-carboxylic Acid Based on Quantitative Evidence

Aqueous-Soluble Mixed-Helical Foldamer Design Using cis-APiC as a cis-ACHC Replacement

Researchers constructing α/β-peptide 11/9-helices or β-peptide 12/10-helices who are limited by the poor aqueous solubility of cis-ACHC can directly substitute cis-APiC to achieve solubility enhancement without compromising mixed-helical folding, as validated by CD spectroscopy and X-ray crystallography [1]. This application is particularly relevant for biological assays, in vivo studies, and any experimental context requiring aqueous buffer compatibility.

Chirality-Programmable β-Peptide Architectures via cis-APiC Conformational Tuning

Foldamer chemists aiming to engineer peptides with controlled helical handedness can exploit the conformational tunability of the cis-APiC residue, which modulates the ratio of right- to left-handed 12/10-helices through local conformational energies [1]. This design principle is unavailable when using carbocyclic β-amino acids such as cis-ACHC or trans-ACHC.

Stereochemical Probe for GABA Transporter Pharmacophore Mapping

Neuropharmacology groups investigating the structural determinants of GABA transporter recognition can employ cis- and trans-APiC as stereochemically defined, weakly active probes. Their marked reduction in uptake inhibitory potency relative to nipecotic acid and 4-hydroxypiperidine-3-carboxylic acid [2] makes them valuable tools for dissecting the steric and hydrogen-bonding requirements of the GAT1 binding site.

Orthogonally Protected β-Amino Ester Intermediate for Peptidomimetic Synthesis

Medicinal chemistry teams synthesizing 4-aminopiperidine-3-carboxylic acid derivatives for incorporation into peptide-based drug candidates can use the orthogonally protected β-amino ester synthetic strategy [3] to access enantiomerically pure APiC building blocks, facilitating solid-phase peptide synthesis of 14-helical β-peptides incorporating the trans-APiC scaffold.

Application

Selection Property

Validation Focus

Aqueous-soluble mixed-helical foldamer design

Solubility-enhanced cis-APiC scaffold

Aqueous buffer compatibility for CD and bioassays

Chirality-programmable β-peptide architectures

cis-APiC conformational tunability

Helical handedness control validation

GABA transporter pharmacophore mapping

Weak inhibitory activity of APiC diastereomers

Steric and H-bonding GAT1 probe context

Peptidomimetic synthesis intermediate

Enantiomerically pure trans-APiC building block

14-helical β-peptide assembly validation

• [1] Choi, S.; Shim, J.; Kang, P.; Choi, S. H. Effect of a cis-4-Aminopiperidine-3-carboxylic Acid (cis-APiC) Residue on Mixed-Helical Folding of Unnatural Peptides. Org. Biomol. Chem. 2022, 20 (3), 613–618. View Source
• [2] Jacobsen, P.; Labouta, I. M.; Schaumburg, K.; Falch, E.; Krogsgaard-Larsen, P. Hydroxy- and Amino-Substituted Piperidinecarboxylic Acids as γ-Aminobutyric Acid Agonists and Uptake Inhibitors. J. Med. Chem. 1982, 25 (10), 1157–1162. View Source
• [3] Schüler, M.; Seebach, D.; Peschke, B.; Diefenbacher, C.; Petter, R.; Matthews, J. L.; Michel, H. Asymmetric Synthesis of a New Helix-Forming β-Amino Acid: trans-4-Aminopiperidine-3-carboxylic Acid. Eur. J. Org. Chem. 2003, 2003 (3), 455–466. View Source